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Compound of Interest

Compound Name: Dimetan

Cat. No.: B093608

Disclaimer: Comprehensive toxicological data for the specific insecticide Dimetan (CAS No.
122-15-6) is limited in publicly available scientific literature. This guide summarizes the
available information on Dimetan and supplements it with a general toxicological profile of
dimethylcarbamate insecticides, the chemical class to which Dimetan belongs. This approach
provides a scientifically grounded overview of its expected toxicological properties.

Executive Summary

Dimetan is a dimethylcarbamate insecticide that functions by inhibiting the enzyme
acetylcholinesterase, which is crucial for nerve function. Data on its acute toxicity indicates that
it is moderately to highly toxic via the oral route in animal models. However, detailed studies on
its chronic toxicity, genotoxicity, carcinogenicity, reproductive effects, and pharmacokinetic
profile are not readily available. This document provides the known data for Dimetan and
extrapolates potential toxicological endpoints based on the established profile of the
dimethylcarbamate class of insecticides. All quantitative data is presented in structured tables,
and key pathways and workflows are visualized as diagrams.

Chemical Identity and Properties of Dimetan
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Property Value

Common Name Dimetan

5,5-dimethyl-3-oxocyclohex-1-en-1-yl

UPAC Name dimethylcarbamate

CAS Registry Number 122-15-6[1]

Chemical Formula C11H17NO3[1]

Molecular Weight 211.26 g/mol

Chemical Class Dimethylcarbamate Insecticide[1]
Physical State Solid

Solubility Readily soluble in water

Mechanism of Action

Dimetan, like other carbamate insecticides, exerts its toxic effects by inhibiting
acetylcholinesterase (AChE), an enzyme essential for the proper functioning of the nervous
system.[2]

Signaling Pathway of Acetylcholinesterase Inhibition

Acetylcholine (ACh) is a neurotransmitter that carries signals between nerve cells. After a nerve
signal is transmitted, AChE rapidly breaks down ACh to terminate the signal. Carbamate
insecticides bind to the active site of AChE, preventing it from hydrolyzing ACh. This leads to an
accumulation of ACh in the synaptic cleft, resulting in continuous stimulation of nerve fibers,
which manifests as the signs of toxicity. Unlike organophosphates, the binding of carbamates to
AChE is reversible.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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